Cas no 928048-24-2 (2,1-Benzoxaborol-3-ol, 4-fluoro-1,3-dihydro-1-hydroxy-)

• Product Name: 2,1-Benzoxaborol-3-ol, 4-fluoro-1,3-dihydro-1-hydroxy-
• CAS No: 928048-24-2
• MF: C₇H₆BFO₃
• MW: 167.930145740509
• CID: 4330964
• PubChem ID: 86099141
• Update Time: 2025-04-24

2,1-Benzoxaborol-3-ol, 4-fluoro-1,3-dihydro-1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzoxaborol-3-ol, 4-fluoro-1,3-dihydro-1-hydroxy-
• 4-fluorobenzo[c][1,2]oxaborole-1,3(3H)-diol
• 928048-24-2

• Inchi： 1S/C7H6BFO3/c9-5-3-1-2-4-6(5)7(10)12-8(4)11/h1-3,7,10-11H
• InChI Key： SAIIASQJONGZPK-UHFFFAOYSA-N
• SMILES： B1(O)C2=CC=CC(F)=C2C(O)O1

Computed Properties

• Exact Mass: 168.0394024Da
• Monoisotopic Mass: 168.0394024Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų